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Compound of Interest
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Cat. No.: B086728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic configuration of
neodymium (Nd), a lanthanide element with atomic number 60. A thorough understanding of its
electronic structure is fundamental for applications in materials science, particularly in the
development of high-strength permanent magnets, and has implications for its coordination
chemistry in drug development.

Ground State Electronic Configuration

Neodymium is the fourth member of the lanthanide series.[1] Its 60 electrons are arranged in
the ground state configuration of [Xe] 4f* 6s2.[1][2][3][4][5] This notation indicates that the
electron configuration of neodymium is that of the noble gas xenon (Xe), with an additional four
electrons in the 4f orbital and two electrons in the 6s orbital. The valence electrons, which are
the electrons in the outermost shells, are the 4f and 6s electrons. The complete electronic
configuration in ascending order of orbital energies is 1s2 2s2 2p® 3s2 3p® 4s2 3d1° 4p® 5s2 4d1°
5p® 6s2 4f4.[5]

The distribution of electrons across the shells is as follows:
o 1st Energy Level (K): 2 electrons[6][7][8][9]

e 2nd Energy Level (L): 8 electrons[6][7][8][9]
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3rd Energy Level (M): 18 electrons[6][7][8][9]

4th Energy Level (N): 22 electrons[6][7][8][9]

5th Energy Level (O): 8 electrons[6][7][8][9]

6th Energy Level (P): 2 electrons[6][9]
The term symbol for the ground state of gaseous neutral neodymium is >14.[10][3]

Quantitative Data

The electronic structure of an element is quantitatively described by its ionization energies and
the energy levels of its various electronic states.

Table 1: lonization Energies of Neodymium

This table summarizes the energy required to remove successive electrons from a gaseous

neodymium atom.

lonization Stage lonization Energy (kJ/mol)
1st 533.08[10]

2nd 1040.4[10]

3rd 2130[10]

4th 3920[10]

5th 5790[10]

Table 2: Selected Energy Levels of Neutral Neodymium (Nd 1)

The following table presents a selection of the experimentally determined energy levels of the
neutral neodymium atom. These levels correspond to different electronic configurations and
terms. The data is sourced from the National Institute of Standards and Technology (NIST)
Atomic Spectra Database.[11]
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Configuration Term J Level (cm™?)
4f46s2 3 4 0.000

4f46s2 5 5 1128.056
4f46s2 5 6 2366.597
4f46s2 3 7 3681.696
4f46s2 5 8 5048.602
43(41°)5d6s2 5L° 6 6764.211
43(41°)5d6s2 5K° 5 6853.994
4f4(51)5d6s(3D) L 5 8475.355

Visualization of Electronic Structure and
Experimental Workflow

The following diagrams illustrate the electronic configuration and a generalized workflow for its
experimental determination.
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Figure 1: Schematic of Neodymium's Electron Shells and Valence Orbitals.
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Figure 2: Generalized Workflow for Atomic Emission Spectroscopy.

Experimental Protocol for Determination of
Electronic Configuration

The electronic configuration of an element is determined experimentally through techniques
that probe the energy levels of its electrons. Atomic Emission Spectroscopy (AES) and X-ray
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Photoelectron Spectroscopy (XPS) are two such powerful methods.
4.1. Atomic Emission Spectroscopy (AES)

This protocol provides a generalized methodology for determining the electronic configuration
of neodymium using AES.

Objective: To identify the characteristic spectral lines of neodymium and correlate them with
electronic transitions between energy levels to deduce the electron configuration.

Materials:

High-purity neodymium sample

Excitation source (e.g., arc, spark, or inductively coupled plasma)
High-resolution spectrometer

Detector (e.g., charge-coupled device - CCD)

Reference spectral line database (e.g., NIST Atomic Spectra Database)
Methodology:

Sample Preparation: A pure sample of neodymium is introduced into the excitation source.
For solid samples, this may involve creating an aerosol or using a laser to ablate the
material.

Excitation: The neodymium atoms are excited to higher energy levels by the high-energy
source. This process promotes valence electrons to unoccupied orbitals.

Emission: The excited electrons are unstable and relax to lower energy levels, emitting
photons of specific wavelengths corresponding to the energy difference between the levels.

Dispersion and Detection: The emitted light is collected and passed through a spectrometer,
which disperses the light into its constituent wavelengths. The detector records the intensity
of light at each wavelength, generating an emission spectrum.
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o Data Analysis: The obtained spectrum, consisting of a series of sharp lines, is compared
against a known database of neodymium's spectral lines.[12] Each line corresponds to a
specific electronic transition. By analyzing the wavelengths and intensities of these lines, the
energy levels of the atom can be reconstructed. The ground state configuration is the lowest
energy state from which these transitions originate.

4.2. X-ray Photoelectron Spectroscopy (XPS)

XPS provides information about the binding energies of electrons, which can be used to
identify the orbitals they occupy.

Objective: To measure the binding energies of core and valence electrons in neodymium to
confirm the electron shell and subshell occupancy.

Materials:

e High-purity neodymium sample

» X-ray source (e.g., Al Ka or Mg Ka)

» Electron energy analyzer

» Ultra-high vacuum (UHV) chamber

e Detector

Methodology:

o Sample Preparation: A clean surface of the neodymium sample is prepared and placed in the
UHV chamber to prevent surface contamination.

 lonization: The sample is irradiated with a monochromatic X-ray beam of known energy.[13]
The X-rays have sufficient energy to eject electrons from the core and valence shells of the
neodymium atoms.

e Energy Analysis: The kinetic energies of the ejected photoelectrons are measured by the
electron energy analyzer.[13]
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» Data Acquisition: The detector counts the number of electrons at each kinetic energy,
generating an XPS spectrum of photoelectron count versus binding energy.

o Data Analysis: The binding energy of each electron is calculated by subtracting its kinetic
energy from the energy of the incident X-ray photon.[13] The resulting peaks in the spectrum
correspond to the different electron subshells (1s, 2s, 2p, etc.). The area under each peak is
proportional to the number of electrons in that subshell. This provides direct experimental
verification of the electron configuration. It is important to note that for neodymium, there can
be a strong overlap of the Nd3d peaks with O KLL Auger peaks, so analysis of the Nd4d
region may also be necessary.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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